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The incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery
and materials science. However, the direct use of hydrogen fluoride (HF), the most
fundamental and atom-economical fluorine source, is hampered by its high toxicity, corrosivity,
and difficult handling as a low-boiling gas.[1][2] To circumvent these challenges, complexes of
HF with organic bases, such as Olah's reagent (a pyridine-HF complex) and triethylamine-HF,
were developed.[2][3] While these reagents are more manageable liquids, their basic nature
reduces the acidity of the system and can interfere with many transition-metal catalysts by
strong coordination.[2][3]

This guide focuses on a "designer" HF-based fluorination reagent: the complex of 1,3-dimethyl-
3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) and hydrogen fluoride, commonly known as
DMPU-HF. This reagent was developed to retain the fluorinating power of HF while overcoming
the limitations of traditional amine-HF complexes.[2][3] DMPU-HF is a stable, liquid complex
formed through hydrogen bonding that provides a unique combination of high acidity and
compatibility with cationic metal catalysts, making it a superior choice for a variety of modern
synthetic transformations.[2][3][4]
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The key to DMPU-HF's advantageous properties lies in the selection of DMPU as a hydrogen-
bond acceptor. DMPU is a very weak nucleophile and is less basic than pyridine or
triethylamine.[2][3] This results in the DMPU-HF complex having a higher acidity than its
traditional counterparts.[2][3] Furthermore, DMPU is weakly coordinating, preventing it from
deactivating sensitive metal catalysts.[2][3] This guide provides an in-depth overview of the
physical and chemical properties of DMPU-HF, its applications, and detailed protocols for its
use.

Physicochemical and Safety Data

A clear understanding of the fundamental properties and hazards of DMPU-HF is essential for
its safe and effective use in a laboratory setting.

Physical and Chemical Properties

The DMPU-HF reagent is typically supplied as a 65% w/w solution of HF in DMPU.[3][5][6][7] It
is a light yellow to brown clear liquid that is sensitive to moisture and heat.[5]

Property Value Source(s)
CAS Number 287966-55-6 [71[8]
Molecular Formula CeH13FN20 [71[8]
Molecular Weight 148.18 g/mol [8]

Light yellow to Brown clear
Appearance o [5]

liquid
HF Content 65.0 to 69.0 % (w/w) [3][5]

N Refrigerate (0-10°C) under an
Storage Conditions ) [51[7]
inert atmosphere

Stability Moisture and heat sensitive [5]

Safety and Handling

DMPU-HF is a highly toxic and corrosive material that demands stringent safety protocols. It is
fatal if swallowed, inhaled, or in contact with skin, and it causes severe skin burns and eye
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damage.[8] All manipulations must be carried out in a well-ventilated chemical fume hood by
trained personnel wearing appropriate personal protective equipment (PPE).

GHS Hazard Information:[8]

Pictograms: GHSO05 (Corrosion), GHS06 (Skull and Crossbones)

 Signal Word:Danger

e Hazard Statements:

o H300 + H310 + H330: Fatal if swallowed, in contact with skin or if inhaled.

o H314: Causes severe skin burns and eye damage.

e Precautionary Statements (Selected):

[e]

P260: Do not breathe mist/vapors/spray.

o P262: Do not get in eyes, on skin, or on clothing.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P284: Wear respiratory protection.

o P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

o P303 + P361 + P353: IF ON SKIN (or hair): Take off inmediately all contaminated
clothing. Rinse skin with water/shower.

o P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER/doctor.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.
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Emergency Procedures: Due to the presence of hydrofluoric acid, exposure requires immediate
and specialized medical attention. Calcium gluconate gel should be readily available as a first
aid antidote for skin contact. Always consult the material's Safety Data Sheet (SDS) before
handling.[9]

Chemical Reactivity and Synthetic Applications

The utility of DMPU-HF stems from its ability to act as a potent nucleophilic fluoride source with
high acidity, enabling reactions that are inefficient with other HF complexes.

Mechanism of Action: The Advantage of High Acidity

The formation of the DMPU-HF complex is a simple hydrogen-bonding interaction.
Caption: Formation of the DMPU-HF hydrogen-bonded complex.

Unlike pyridine or triethylamine, DMPU is a non-basic and weakly coordinating hydrogen-bond
acceptor.[2][3] This means that the resulting complex possesses higher acidity, which is crucial
for activating substrates and catalysts.[2][3] For instance, DMPU-HF is acidic enough to
activate imidogold precatalysts for reactions like alkyne hydrofluorination, a transformation
where pyridine/HF is significantly less effective.[2]

Key Applications

» Hydrofluorination of Alkynes: DMPU-HF, in conjunction with a gold catalyst, provides a highly
regioselective method for the mono- and dihydrofluorination of both terminal and internal
alkynes.[2][3][4] This yields synthetically valuable fluoroalkenes and gem-difluoromethylene
compounds, which are important building blocks in medicinal chemistry.[3] The reaction
demonstrates excellent functional group tolerance.[3] For example, alkene groups are well-
tolerated, allowing for selective hydrofluorination of alkynes in complex molecules.[3]

e Fluoro-Prins Cyclization: The reagent is ideal for the diastereoselective synthesis of
substituted 4-fluorotetrahydropyrans and 4-fluoropiperidines via a fluoro-Prins reaction.[10]
Compared to traditional reagents, DMPU-HF delivers both higher yields and superior
diastereoselectivity in these cyclizations.[10]
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» Bromofluorination of Alkenes: In the presence of an electrophilic bromine source like N-
bromosuccinimide (NBS), DMPU-HF efficiently converts alkenes into their corresponding
bromofluoro compounds.[10] The reaction proceeds with high reactivity and good

Markovnikov regioselectivity.[10]

e Ring Opening of Aziridines and Epoxides: The acidic nature of DMPU-HF facilitates the
efficient ring-opening of strained heterocycles like aziridines and epoxides, providing access
to a wide range of B-fluoroamines and fluorohydrins.[11]

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/281058578_Preparation_of_Fluorinated_Tetrahydropyrans_and_Piperidines_Using_a_New_Nucleophilic_Fluorination_Reagent_DMPUHF
https://www.researchgate.net/publication/281058578_Preparation_of_Fluorinated_Tetrahydropyrans_and_Piperidines_Using_a_New_Nucleophilic_Fluorination_Reagent_DMPUHF
https://ir.library.louisville.edu/cgi/viewcontent.cgi?params=/context/etd/article/3499/&path_info=Elisha_thesis_v_17.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Substrate DMPU-HF

(Alkyne, Alkene, Aziridine, etc.) (+ Catalyst/Additive if needed)

. Add Reagents

Reaction at Controlled
Temperature (e.g., 55 °C)

2. After Reaction Completion

3. Neutralize

4. Isolate Crude

Final Fluorinated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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